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Compound of Interest

Compound Name: 2-Chloro-1-dodecene
CAS No.: 93342-75-7
Cat. No.: B1610641
Get Quote
. J

CAS Number: 93342-75-7 Formula: C12H23Cl Physical State: Liquid (Lipophilic) Hazard Class:
Irritant, Aquatic Toxicity, Combustible (High Flash Point)

Executive Summary: The "Why" Behind the
Protocol

Effective disposal of 2-Chloro-1-dodecene requires strict adherence to Halogenated Waste
protocols. Unlike standard organic solvents (e.g., acetone, hexane), chlorinated alkenes
produce corrosive hydrogen chloride (HCI) and potentially toxic dioxins upon combustion.

The Critical Rule: NEVER dispose of 2-Chloro-1-dodecene in "General Organic” or "Non-
Halogenated" waste streams. Doing so contaminates fuel-blending stocks, damages standard
incineration infrastructure, and violates EPA/RCRA compliance, potentially leading to severe
fines.

Waste Characterization & Segregation
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Before handling, you must categorize this chemical correctly to ensure it enters the correct
destruction pathway (High-Temperature Incineration with Acid Gas Scrubbing).

hemical Profil ibili ble[1][2]

Property Value/Status Operational Implication

Combustible, not Flammable.
[1] Note: While likely above the

Flash Point >76°C (Estimated) RCRA D001 cutoff (60°C), it
must still be managed as

hazardous chemical waste.

Do NOT attempt to dilute or
Water Solubility Negligible (Lipophilic) flush down drains. It will float

and coat pipes.

Compatible with other
Reactivity Stable halogenated solvents (DCM,

Chloroform).

Segregate from nitric acid,

| il Strong Oxidizers, Strong perchlorates, and alkali metals
ncompatibility .
Bases to prevent exothermic
reactions.

Segregation Logic (Decision Pathway)

The following diagram illustrates the decision logic for segregating 2-Chloro-1-dodecene in a
multi-waste laboratory environment.
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Waste Generation:
2-Chloro-1-dodecene

Contains Halogens (ClI, Br, F)?

YES (Cl)

Stream A: Non-Halogenated Stream B: Halogenated Waste
(Acetone, Ethanol) (DCM, Chloroform)
DO NOT USE CORRECT STREAM

Storage Requirement:
Polyethylene (HDPE) or Glass
Secondary Containment

Final Disposal:

Incineration w/ Scrubber

Click to download full resolution via product page

Figure 1: Waste segregation workflow ensuring 2-Chloro-1-dodecene enters the Halogenated

Waste stream.

Step-by-Step Disposal Protocol
Phase 1: Preparation

* PPE Selection: Wear nitrile gloves (double-gloving recommended for halogenated organics),
safety goggles, and a flame-resistant lab coat.
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Container Selection: Use High-Density Polyethylene (HDPE) or Amber Glass containers.

o Why? Chlorinated compounds can sometimes swell low-density plastics over time. HDPE
provides excellent chemical resistance.

Labeling: Immediately attach a hazardous waste tag.

o Constituents: Write "2-Chloro-1-dodecene” (do not use abbreviations).

o Hazard Checkboxes: Mark "Toxic" and "lrritant".

Phase 2: Collection & Transfer

Fume Hood Operation: Perform all transfers inside a certified fume hood to capture any
volatile organic vapors.

Bulking: You may combine this waste with other compatible halogenated solvents (e.g.,
Dichloromethane, Chloroform, Chlorobenzene).

o Warning: Do not fill containers >90% full. Leave headspace for thermal expansion.

Secondary Containment: Place the waste container in a polyethylene tray to capture drips or
catastrophic failure.

Phase 3: Final Handoff

Seal Check: Ensure the cap is screw-tight. Parafilm is not a primary seal.

Manifesting: When requesting pickup from your EHS (Environmental Health & Safety)
department, explicitly list the halogen content.

o EHS Note: This allows the disposal vendor to route the drum to a facility equipped with
Rotary Kiln Incineration capable of neutralizing HCI gas.

Emergency Procedures: Spill Response

If a spill occurs, immediate containment is vital to prevent aquatic contamination.

Spill Response Workflow:
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3. Containment
Use Absorbent Pads/Vermiculite
(Do NOT use paper towels)

1. Alert & Evacuate
(If >500mL or outside hood)

2. Don PPE
(Nitrile Gloves, Goggles)

4. Cleanup
Scoop into Sealed Bag/Bucket azardo aste: Deb

Click to download full resolution via product page
Figure 2: Immediate response protocol for 2-Chloro-1-dodecene spills.

Critical Note on Absorbents: Use inert absorbents like Vermiculite, Sand, or Polypropylene
Pads. Avoid combustible materials (sawdust) if possible, although the high flash point makes
this less critical than with lower molecular weight solvents.

Regulatory Compliance & References

RCRA Classification (USA): While 2-Chloro-1-dodecene is not explicitly "Listed” (F, K, P, U
lists) by its specific CAS, it must be managed as a Characteristic Hazardous Waste if it exhibits
toxicity or is mixed with listed solvents (like Methylene Chloride, FO02).

» Best Practice: Manage as Non-RCRA Regulated Hazardous Waste (if pure) or RCRA
Hazardous Waste (if mixed), but always utilize the Halogenated stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1.1-Dodecene | 112-41-4 | TCI AMERICA [tcichemicals.com]

¢ To cite this document: BenchChem. [Proper Disposal Procedures for 2-Chloro-1-dodecene].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1610641/docs#proper-disposal-procedures-for-2-
chloro-1-dodecene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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